Cas no 1038013-44-3 (N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide)

N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide is a specialized organic compound featuring a unique structural combination of a cyanocyclopentyl group and a dimethylmorpholine moiety. This molecule exhibits potential utility in pharmaceutical and agrochemical research due to its distinct pharmacophore characteristics. The presence of the nitrile group enhances reactivity, while the morpholine ring contributes to solubility and bioavailability. Its well-defined stereochemistry and modular structure make it a valuable intermediate for the synthesis of biologically active compounds. The compound's stability under standard conditions and compatibility with further functionalization underscore its versatility in medicinal chemistry applications.
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide structure
1038013-44-3 structure
Product Name:N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
CAS No:1038013-44-3
MF:C14H23N3O2
MW:265.351323366165
CID:5672779
PubChem ID:42999273
Update Time:2025-06-09

N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
    • EN300-26683670
    • AKOS034383443
    • Z46163545
    • 1038013-44-3
    • Inchi: 1S/C14H23N3O2/c1-11-7-17(8-12(2)19-11)9-13(18)16-14(10-15)5-3-4-6-14/h11-12H,3-9H2,1-2H3,(H,16,18)
    • InChI Key: SYVMOSPVNXRXAL-UHFFFAOYSA-N
    • SMILES: O1C(C)CN(CC(NC2(C#N)CCCC2)=O)CC1C

Computed Properties

  • Exact Mass: 265.17902698g/mol
  • Monoisotopic Mass: 265.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 65.4Ų

N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26683670-0.1g
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
1038013-44-3 95.0%
0.1g
$427.0 2025-03-20
Enamine
EN300-26683670-0.25g
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
1038013-44-3 95.0%
0.25g
$447.0 2025-03-20
Enamine
EN300-26683670-0.5g
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
1038013-44-3 95.0%
0.5g
$465.0 2025-03-20
Enamine
EN300-26683670-1g
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
1038013-44-3 90%
1g
$485.0 2023-09-12
Enamine
EN300-26683670-2.5g
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
1038013-44-3 95.0%
2.5g
$949.0 2025-03-20
Enamine
EN300-26683670-5g
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
1038013-44-3 90%
5g
$1406.0 2023-09-12
Enamine
EN300-26683670-10g
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
1038013-44-3 90%
10g
$2085.0 2023-09-12
Enamine
EN300-26683670-0.05g
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
1038013-44-3 95.0%
0.05g
$407.0 2025-03-20
Enamine
EN300-26683670-1.0g
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
1038013-44-3 95.0%
1.0g
$485.0 2025-03-20
Enamine
EN300-26683670-5.0g
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
1038013-44-3 95.0%
5.0g
$1406.0 2025-03-20

N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide Related Literature

Additional information on N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide

N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide: A Comprehensive Overview

N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide (CAS No. 1038013-44-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide.

Chemical Structure and Synthesis: The molecular formula of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide is C15H23N3O2, with a molecular weight of approximately 277.35 g/mol. The compound features a cyclopentyl ring with a cyano group and an acetamide moiety substituted with a 2,6-dimethylmorpholine ring. The synthesis of this compound typically involves multi-step reactions, including the formation of the cyclopentyl cyanide intermediate and subsequent coupling with the morpholine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide.

Biological Activities: One of the key areas of interest for N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a valuable candidate for drug development. For instance, research has demonstrated that N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide can selectively inhibit certain kinases involved in cancer cell proliferation and metastasis. Additionally, it has been found to modulate G protein-coupled receptors (GPCRs), which are important targets for treating various neurological disorders.

Pharmacological Properties: The pharmacological properties of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide have been extensively studied to understand its potential therapeutic applications. In vitro and in vivo experiments have revealed that this compound possesses favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics make it an attractive candidate for further clinical evaluation. Moreover, preclinical studies have shown that N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide exhibits low toxicity and minimal side effects at therapeutic doses.

Clinical Applications: The potential clinical applications of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide are diverse and promising. Ongoing clinical trials are exploring its efficacy in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For example, early-phase clinical trials have shown promising results in reducing tumor growth and improving patient outcomes in certain types of cancer. Additionally, preclinical studies suggest that this compound may be effective in modulating neuroinflammation and protecting against neuronal damage in conditions such as Alzheimer's disease.

Current Research Trends: Recent research has focused on optimizing the structure of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide to enhance its therapeutic potential. Scientists are investigating various structural modifications to improve its binding affinity to target proteins and reduce off-target effects. Computational methods and high-throughput screening techniques are being employed to identify novel derivatives with enhanced pharmacological properties. These efforts aim to develop more effective and safer drugs based on the core structure of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide.

Safety Considerations: While N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide shows promise as a therapeutic agent, safety considerations remain a critical aspect of its development. Preclinical toxicity studies have demonstrated that this compound is generally well-tolerated at therapeutic doses; however, ongoing monitoring is essential to ensure long-term safety in human use. Researchers are also investigating potential drug-drug interactions and metabolic pathways to optimize dosing regimens and minimize adverse effects.

Conclusion: In conclusion, N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide (CAS No. 1038013-44-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing research efforts are focused on optimizing its structure and evaluating its efficacy in various disease models to bring this compound closer to clinical use.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.